Cas no 106-14-9 (12-Hydroxyoctadecanoic acid)

• Product Name: 12-Hydroxyoctadecanoic acid
• CAS No: 106-14-9
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 81863
• PubChem ID: 87570730
• Update Time: 2025-10-28

12-Hydroxyoctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-Hydroxyoctadecanoic acid
• Hydroxystearicacid
• Dodecyl stearic acid
• 12-HYDROXYSTEARIC ACID
• 12-HYDROXYSTEARIC ACID, TECH.
• Lemosol Coagulant
• Twelve hydroxy stearic acid
• Barolub FTO
• Cerit Fac 3
• Ceroxin GL
• DL-12-Hydroxystearic acid
• Harwax A
• Hydrofol Acid 200
• KOW
• Loxiol G 21
• NSC 2385
• Octadecanoic acid, 12-hydroxy-
• Stearic acid, 12-hydroxy-
• 12-HSA
• 12-hydroxy-Octadecanoic acid
• 12-hydroxy-stearic aci
• d-12HSA
• harwaxa
• ceritfac3
• ceroxingl
• loxiolg21
• barolubfto
• NCGC00164350-02
• HY-W127329
• E82291
• EINECS 203-366-1
• CHEBI:85208
• (?)-12-Hydroxyoctadecanoic acid
• AKOS016010128
• W-110875
• EINECS 253-004-1
• EINECS 227-283-5
• UNII-YXH47AOU0F
• MFCD00004592
• SCHEMBL17773
• DB-180778
• DL-12-HYDROXYOCTADECANOIC ACID
• InChI=1/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21
• 933ANU3H2S
• NCGC00164350-01
• NSC-2385
• CASID HSA
• 12-hydroxystearate
• AI3-19730
• 12-hydroxy stearic acid
• DL-12-hydroxy stearic acid
• EC 203-366-1
• Q27158401
• WLN: QV10YQ6
• EINECS 242-295-0
• Octadecanoic acid, 12-hydroxy-, (A+/-)-
• BRN 1726730
• DTXSID8026725
• LMFA02000130
• YXH47AOU0F
• 78642-86-1
• DTXCID606725
• Tox21_303035
• 12-Hydroxystearic acid estolide
• 12-Hydroxystearic acid, United States Pharmacopeia (USP) Reference Standard
• 106-14-9
• NSC2385
• HSDB 5368
• 12-Hydroxyoctadecanoic acid, 99%
• Hydroxystearic acid
• 12-HYDROXYSTEARIC ACID (USP-RS)
• Octadecanoic acid, 12-hydroxy-, (+/-)-
• 36377-33-0
• PD150654
• 4-03-00-00942 (Beilstein Handbook Reference)
• H0308
• CHEMBL292352
• UNII-933ANU3H2S
• MS-24336
• 12-HYDROXYSTEARIC ACID [USP-RS]
• CAS-106-14-9
• 12-Hydroxyoctadecanoicacid
• NS00008165
• 12-HYDROXYOCTADECANOIC ACID [HSDB]
• CS-0185570
• Tox21_201492
• W-108773
• 12-hydroxy-stearic acid
• 27924-99-8
• NCGC00259043-01
• NCGC00257021-01

• MDL： MFCD00004592
• Inchi： 1S/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
• InChI Key： ULQISTXYYBZJSJ-UHFFFAOYSA-N
• SMILES： OC(CCCCCC)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 300.26658
• Monoisotopic Mass: 300.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.0238 (rough estimate)
• Melting Point: 74-76 °C (lit.)
• Boiling Point: 180°C(lit.)
• Flash Point: 231.8 oC
• Refractive Index: 1.4200 (estimate)
• Water Partition Coefficient: Soluble in ether, alcohol and chloroform. Insoluble in water.
• PSA: 57.53
• LogP: 5.30330
• Solubility: Not determined

12-Hydroxyoctadecanoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• RTECS：WI3850000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Material Chemicals Paints and Varnishes Paint
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals Paints and Varnishes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 12-Hydroxyoctadecanoic acid

12-Hydroxyoctadecanoic Acid (CAS No. 106-14-9): An Overview of Its Structure, Properties, and Applications in Modern Research

12-Hydroxyoctadecanoic acid, also known as 12-hydroxystearic acid, is a naturally occurring fatty acid with the chemical formula C₁₈H₃₆O₃. This compound is characterized by its long hydrocarbon chain and a hydroxyl group at the 12th carbon position. The unique structure of 12-hydroxyoctadecanoic acid makes it an important molecule in various fields, including organic chemistry, biochemistry, and pharmaceuticals.

The CAS No. 106-14-9 designation for 12-hydroxyoctadecanoic acid is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise and consistent reference to this compound in scientific literature and databases. This identifier is crucial for researchers and professionals who need to access detailed information about the compound's properties, synthesis methods, and applications.

In terms of physical properties, 12-hydroxyoctadecanoic acid is a white crystalline solid at room temperature. It has a melting point of approximately 70-73°C and is insoluble in water but soluble in organic solvents such as ethanol and chloroform. The presence of the hydroxyl group imparts additional reactivity and functional versatility to the molecule, making it valuable in various chemical reactions and industrial processes.

The biological significance of 12-hydroxyoctadecanoic acid has been a subject of extensive research. It is found naturally in certain plant oils, such as castor oil, where it constitutes about 90% of the fatty acids. This high concentration makes castor oil an important source for the commercial production of 12-hydroxyoctadecanoic acid. The compound's unique structure also plays a role in the plant's defense mechanisms against pathogens and environmental stresses.

In the field of biochemistry, 12-hydroxyoctadecanoic acid has been studied for its potential health benefits. Recent research has shown that this fatty acid can exhibit anti-inflammatory properties, which may have applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, studies have suggested that 12-hydroxyoctadecanoic acid may have beneficial effects on lipid metabolism, potentially aiding in the management of conditions such as hyperlipidemia.

The pharmaceutical industry has also shown interest in 12-hydroxyoctadecanoic acid. Its ability to form stable esters and derivatives makes it useful in the development of drug delivery systems. For example, esters of 12-hydroxyoctadecanoic acid can be used to create biodegradable polymers that release drugs slowly over time, enhancing their therapeutic efficacy and reducing side effects. This property is particularly valuable in the design of sustained-release formulations for both oral and topical applications.

In materials science, 12-hydroxyoctadecanoic acid is used as a raw material for the production of various functional materials. Its reactivity with other chemicals allows for the synthesis of polymers with specific properties, such as improved mechanical strength or enhanced biocompatibility. These materials find applications in areas such as coatings, adhesives, and biomedical devices.

The environmental impact of 12-hydroxyoctadecanoic acid is another area of active research. Studies have shown that this compound can be biodegraded by microorganisms under certain conditions, making it a more environmentally friendly alternative to some synthetic chemicals. This characteristic is particularly important in the development of sustainable chemical processes and products.

In conclusion, 12-hydroxyoctadecanoic acid (CAS No. 106-14-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an important molecule in organic chemistry, biochemistry, pharmaceuticals, materials science, and environmental science. Ongoing research continues to uncover new uses and benefits of this fatty acid, further solidifying its importance in modern scientific and industrial practices.